N-(1-(1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)cyclopropanecarboxamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C21H21N7O/c1-12-4-7-16(8-13(12)2)27-19-17(10-24-27)20(23-11-22-19)28-18(9-14(3)26-28)25-21(29)15-5-6-15/h4,7-11,15H,5-6H2,1-3H3,(H,25,29)
• InChI Key: SIQQCRLTLJVYEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5CC5)C
• Molecular Formula: C21H21N7O
• Molecular Weight: 387.4 g/mol

Description

The compound is a pyrazolo[3,4-d]pyrimidin-4-one derivative. Pyrazolo[3,4-d]pyrimidin-4-ones are heterocyclic systems that can be considered as purine analogs. They are interesting not only from the viewpoint of organic synthesis, but also for their promising pharmacological properties.

Synthesis Analysis

New substituted pyrazolo[3,4-d]pyrimidin-4-ones have been synthesized as a result of a series of transformations including hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines. The final pyrazolo[3,4-d]pyrimidin-4-one derivatives can also be synthesized from 5-(arylamido)-1H-pyrazole-4-carboxylic acids in the presence of a catalytic amount of anhydrous zinc (II) chloride.

Scientific Research Applications

Anticancer Activity

Research has demonstrated that pyrazolopyrimidine derivatives exhibit promising anticancer properties. For example, a study reported the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, highlighting their anticancer and anti-5-lipoxygenase agent capabilities. The synthesized compounds were screened for cytotoxic activities against HCT-116 (colon cancer) and MCF-7 (breast cancer) cell lines, revealing some derivatives with significant cytotoxic effects, suggesting their potential as therapeutic agents in cancer treatment (Rahmouni et al., 2016).

Antimicrobial Activity

Another aspect of pyrazolopyrimidine derivatives' applications includes antimicrobial activity. Studies have synthesized novel compounds and tested them for in vitro antimicrobial activity, revealing that certain derivatives exhibit high activity against various bacterial strains. This indicates the potential of pyrazolopyrimidine derivatives as valuable scaffolds in developing new antimicrobial agents (Bakavoli et al., 2010).